Liraglutide

利拉鲁肽结构式

Chinese Name

利拉鲁肽

English Name

Liraglutide

标识符

CAS No.

204656-20-2

Molecular Formula

C172H265N43O51

Molecular Weight

3751.2000

Compound details reference Kuujia Chemical Encyclopedia: 204656-20-2

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

72%
56/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled56
druglikeness.missing22
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
3751.2000
druglikeness.valid
TPSA
TPSA
-
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
-

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
No
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Low
druglikeness.valid
bioavailability
bioavailability
1.0000
druglikeness.valid

PPB
PPB
98.0000
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
Limited
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
No
druglikeness.valid
placental_barrier
placental_barrier
Unknown
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
13.0000
druglikeness.valid

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
Yes
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
Low risk
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
Low risk
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

心力衰竭

Heart Failure

Corresponding Targets:

AMPK (PRKAA1)EHMT2 (EHMT2)BCL2 (BCL2)

2型糖尿病

Type 2 Diabetes Mellitus

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)GCK (GCK)

非酒精性脂肪性肝病

Non-alcoholic fatty liver disease

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)RARA (RARA)

肥胖症

Obesity

Corresponding Targets:

AMPK (PRKAA1)PTPN1 (PTPN1)STAT3 (STAT3)
Plant Sources

No plant sources

相关化合物

Gelomuloside B结构图
Gelomuloside B
Gelomuloside B
CAS号:149998-39-0
分子式:C28H32O15
分子量:608.5490
半甘草异黄酮B结构图
半甘草异黄酮B
Semilicoisoflavone B
CAS号:129280-33-7
分子式:C20H16O6
分子量:352.3420
半甘草异黄酮B结构图
半甘草异黄酮B
Semilicoisoflavone B
CAS号:129280-33-7
分子式:C20H16O6
分子量:352.3420
半甘草异黄酮B结构图
半甘草异黄酮B
Semilicoisoflavone B
CAS号:129280-33-7
分子式:C20H16O6
分子量:352.3420
2,3-Dihydropodocarpusflavone A结构图
2,3-Dihydropodocarpusflavone A
2,3-Dihydropodocarpusflavone A
CAS号:852875-96-8
分子式:C31H22O10
分子量:554.5070
Methyl p-hydroxyphenyllactate结构图
Methyl p-hydroxyphenyllactate
Methyl p-hydroxyphenyllactate
CAS号:51095-47-7
分子式:C10H12O4
分子量:196.2020